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Compound of Interest

Compound Name: Bromoferrocene

Cat. No.: B1143443 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is as crucial as the innovative work conducted in the laboratory.

Bromoferrocene, an organometallic compound, requires careful and informed handling from

acquisition to disposal to ensure personnel safety and environmental compliance. This guide

provides essential, step-by-step procedures for the proper disposal of bromoferrocene,

reinforcing a culture of safety that extends beyond the product's immediate use.

Understanding Bromoferrocene: Key
Characteristics
A thorough understanding of a substance's properties is fundamental to its safe handling and

disposal. Below is a summary of key data for bromoferrocene.

Property Value

Chemical Formula C₁₀H₉BrFe[1][2]

Molecular Weight 264.93 g/mol [1][2]

Appearance Brown viscous liquid to brown solid

Melting Point 26-32 °C[1]

CAS Number 1273-73-0[1][2][3]

Storage Class Code 11 - Combustible Solids[1]
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Core Disposal Protocol: A Step-by-Step Approach
The disposal of bromoferrocene falls under the regulations for hazardous waste, specifically

organometallic compounds.[4] Adherence to institutional and local regulations is paramount.

The following protocol provides a general framework for its safe disposal.

Step 1: Waste Identification and Segregation

Properly characterize the waste.[4] Waste containing bromoferrocene should be segregated

from other chemical waste streams to prevent unintended reactions.[4] It is crucial to keep it

separate from incompatible materials such as acids, water, and strong oxidizers.[4]

Step 2: Containerization

Use a designated, leak-proof, and chemically compatible container for collecting

bromoferrocene waste.[4] The container should be clearly labeled as "Hazardous Waste" and

include the full chemical name, "Bromoferrocene," along with any other contaminants present.

[4] Ensure the container is kept tightly sealed to prevent any potential reaction with air or

moisture.[4]

Step 3: Storage

Store the sealed waste container in a designated and secure hazardous waste accumulation

area. This area should be well-ventilated and away from general laboratory traffic. Always store

hazardous waste in accordance with your institution's specific guidelines.

Step 4: Professional Disposal

Due to its classification as a hazardous organometallic compound, bromoferrocene should be

disposed of through a licensed professional waste disposal company or your institution's

Environmental Health and Safety (EHS) department.[5] Do not attempt to dispose of

bromoferrocene down the drain or in regular trash.[5]

Experimental Protocol: Decontamination of Labware
For laboratory equipment lightly contaminated with bromoferrocene, a triple rinse procedure is

recommended before the items can be considered for regular cleaning.[6]
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Initial Rinse: Rinse the glassware with a suitable organic solvent in which bromoferrocene
is soluble, such as hexane or diethyl ether.[7] Collect this rinseate as hazardous waste.

Second Rinse: Repeat the rinsing process with the same solvent to ensure the removal of

residual bromoferrocene. This rinseate should also be collected as hazardous waste.

Final Rinse: A final rinse with the solvent should be performed. Collect this rinseate with the

other hazardous waste.

Post-Rinse Cleaning: After the triple rinse, the glassware can typically be washed with soap

and water.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

bromoferrocene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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